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Altiratinib Xenograft Model Protocols

Model Aspect Specific Details
Compound Altiratinib (DCC-2701)
Primary Targets MET, TIE2, VEGFR2, TRK kinases [1] [2] [3]

| Cell Lines Used | - Human glioblastoma stem cells (GSC11, GSC17) [1] « KM-12 human colorectal cancer
cells (TPM3-NTRKI1 fusion) [3] « NIH3T3 mouse fibroblasts (ETV6-NTRK3 fusion) [3] | | Animal Model |
Female nude mice (4-6 weeks old) [1] | | Dosing & Administration | « Route: Oral gavage [1] [3] * Dose:
10, 15, or 30 mg/kg [1] [3] * Frequency: Twice daily [1] | | Treatment Schedule | ¢ Start: 4 days post-
intracranial implantation [1] ¢ Duration: Varies by study design | | Key Findings | « Inhibits tumor growth &
increases survival [1] ¢ Reduces microvessel density & TIE2+ monocyte infiltration [1] ¢« Overcomes

resistance to anti-VEGF therapy (bevacizumab) [1] « Effective against NTRK fusion-driven cancers [3] |

Detailed Experimental Methodologies

Here is a breakdown of the core experimental procedures as described in the literature.
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In Vivo Xenograft Model Establishment

e Cell Preparation: Human glioblastoma stem cells (GSCs) are maintained in specialized serum-free
medium containing growth factors (EGF and bFGF) to preserve their stem-like properties [1].

¢ Implantation: For an orthotopic glioblastoma model, either 5 x 10> (GSC11) or 5 x 10% (GSC17) cells
are implanted intracranially into nude mice [1]. Subcutaneous models are also used for other cancer

types [3].

Dosing and Treatment Protocol

¢ Drug Formulation: The specific formulation used for oral gavage in the published studies is not
detailed. However, according to supplier information, altiratinib can be prepared as a homogeneous
suspension in 0.5% CMC-Na at a concentration of 25 mg/mL [2].

e Dosing Regimen: A dose of 10 mg/kg, administered via oral gavage twice daily, has been
effectively used in GSC models [1]. Other studies have used doses of 15 mg/kg and 30 mg/kg [3].

e Combination Therapy: To study the reversal of bevacizumab resistance, altiratinib is co-
administered with bevacizumab (10 mg/kg, intraperitoneal injection, twice per week) [1].

Endpoint Analysis

e Tumor Volume: Measured over time to assess the compound's effect on growth [1].
e Survival: A key endpoint in aggressive models like intracranial glioblastoma [1].
¢ Molecular & Histological Analysis: Post-sacrifice, tumors are analyzed for:
o Phospho-protein levels: MET, TIE2, VEGFR2 signaling activity [1] [3].
o Microvessel density (MVD): A marker for anti-angiogenic effect [1].
o Infiltration of TIE2-expressing monocytes (TEMs): A key cell population involved in
resistance [1].

Mechanism of Action & Experimental Workflow

The following diagram illustrates how altiratinib targets multiple pathways in the tumor microenvironment,

which underpins the experimental workflow.
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Diagram Title: Altiratinib's Multi-Target Mechanism in the Tumor Microenvironment

Key Considerations for Protocol Implementation

¢ Model Selection: The choice of cell line (e.g., GSCs for glioblastoma, KM-12 for NTRK-fusion
models) is critical and should align with your research question [1] [3].

e Combination Strategies: The synergy between altiratinib and bevacizumab highlights the potential
of rational combination therapies to overcome resistance [1].

e Beyond Growth Metrics: A comprehensive analysis should include histology and phospho-protein
profiling to fully understand the compound's effects on the tumor microenvironment [1].

I hope these detailed application notes and protocols provide a solid foundation for your research. Should

you require further clarification on any of the methodologies, please feel free to ask.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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